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Compound of Interest

Compound Name: 2-Methyl-1-vinylimidazole

Cat. No.: B1346594 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential, immediate safety and logistical information for the

proper disposal of 2-Methyl-1-vinylimidazole.

Immediate Safety Precautions:

2-Methyl-1-vinylimidazole is a combustible liquid that can cause severe skin burns and eye

damage. It is crucial to handle this chemical in a well-ventilated area and wear appropriate

personal protective equipment (PPE), including gloves, protective clothing, and face protection.

[1] Avoid breathing dusts or mists.[1]

Spill & Leak Response
In the event of a spill, immediate and appropriate action is critical to prevent injury and

environmental contamination.

Step 1: Evacuate and Secure the Area

Immediately evacuate all non-essential personnel from the spill area.

Eliminate all ignition sources, as 2-Methyl-1-vinylimidazole is a combustible liquid.[1]

Ensure the area is well-ventilated.
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Step 2: Contain the Spill

For small spills, absorb the material with a dry, inert absorbent such as sand or vermiculite.

For larger spills, create a bund or dike to contain the liquid and prevent it from entering

drains.[1]

Step 3: Cleanup and Collection

Carefully collect the absorbed material into a covered, labeled container.

Use spark-proof tools and explosion-proof equipment during cleanup.[1]

Step 4: Decontaminate the Area

Wash the spill area thoroughly with a suitable solvent, followed by soap and water.

Collect all contaminated materials, including cleaning supplies, in a designated hazardous

waste container.

Step 5: Personal Decontamination

If skin or eye contact occurs, immediately flush with copious amounts of water for at least 15

minutes and seek medical attention.[1]

Remove and launder contaminated clothing before reuse.

Disposal Procedures
Proper disposal of 2-Methyl-1-vinylimidazole and its contaminated waste is crucial to comply

with regulations and protect the environment.

Primary Disposal Method:

The recommended disposal method for 2-Methyl-1-vinylimidazole is to send it to an

approved waste disposal plant.[1][2] This may involve chemical incineration with an

afterburner and scrubber system.[1]
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Disposal of Contaminated Materials:

All materials contaminated with 2-Methyl-1-vinylimidazole, including absorbents, cleaning

supplies, and empty containers, must be treated as hazardous waste.

These materials should be placed in sealed, properly labeled containers for disposal by a

licensed hazardous waste management company.

Regulatory Compliance:

Always consult and adhere to all federal, state, and local environmental regulations

regarding the disposal of this chemical.[1]

Chemical and Physical Properties
A summary of the key quantitative data for 2-Methyl-1-vinylimidazole is provided in the table

below for easy reference.

Property Value Reference

Chemical Formula C₆H₈N₂ [1]

Molecular Weight 108.14 g/mol

Appearance
Colorless to Pale yellow clear

liquid
[1]

Boiling Point 94 °C at 2.3 kPa [1]

Purity >97.0% (GC) [1]

CAS Number 2851-95-8 [1]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-Methyl-1-
vinylimidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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